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Compound of Interest

Compound Name: Bentazone-D7

Cat. No.: B157973 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Bentazone-D7, a deuterated analog of the herbicide

Bentazone. Adherence to these guidelines is critical for maintaining a safe laboratory

environment and complying with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Bentazone-D7 with appropriate

care. Always consult the Safety Data Sheet (SDS) for detailed information.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection.[1][2]

Ventilation: Use in a well-ventilated area to avoid inhalation of dust or vapors.

Avoid Contact: Prevent contact with skin and eyes.[2] In case of contact, rinse the affected

area thoroughly with water for at least 15 minutes.

Ingestion: If swallowed, rinse the mouth with water and seek immediate medical attention.

Do not induce vomiting.
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The disposal of Bentazone-D7 must be conducted in accordance with federal, state, and local

hazardous waste regulations. The Resource Conservation and Recovery Act (RCRA) provides

a framework for "cradle-to-grave" management of hazardous waste.

Hazardous Waste Determination: The first step is to determine if the Bentazone-D7 waste is

considered hazardous. Based on its SDS, Bentazone is harmful if swallowed and causes

serious eye irritation, which may classify it as hazardous waste.

Segregation and Collection:

Do not mix Bentazone-D7 waste with other chemical waste unless instructed to do so by

your institution's environmental health and safety (EHS) office.

Collect waste in a designated, properly labeled, and sealed container. The container must

be in good condition and not leaking.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name (Bentazone-D7), concentration, and any other information required by your

institution.

Storage:

Store the waste container in a designated, secure area away from incompatible materials.

Keep the container tightly closed when not in use.

The storage temperature for Bentazone-D7 is -20°C.

Arrange for Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for pickup and disposal.

Provide them with the SDS and any other relevant information about the waste.

Hazardous waste must be transported by a licensed hazardous waste transporter to a

permitted treatment, storage, and disposal facility (TSDF).
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Record Keeping: Maintain accurate records of the amount of Bentazone-D7 waste

generated and its disposal date. This is a requirement under RCRA for hazardous waste

generators.

Quantitative Data Summary
Parameter Value Reference

CAS Number 131842-77-8

Molecular Formula C10D7H5N2O3S

Molecular Weight 247.322 g/mol

Physical State Solid

Melting Point 137 - 139 °C

Water Solubility 0.5 g/L

Storage Temperature -20°C

Experimental Protocols
This document focuses on the operational and disposal plans for Bentazone-D7. For detailed

experimental protocols involving this compound, please refer to your specific research and

development procedures.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Bentazone-D7.
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Bentazone-D7 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdnisotopes.com [cdnisotopes.com]

2. vikingcropproduction.com [vikingcropproduction.com]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Bentazone-D7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157973#bentazone-d7-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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